Cas no 77604-95-6 (2-Propen-1-one, 1-(5-nitro-2-furanyl)-3-(3-nitrophenyl)-)
77604-95-6 structure
Product Name:2-Propen-1-one, 1-(5-nitro-2-furanyl)-3-(3-nitrophenyl)-
CAS No:77604-95-6
MF:C13H8N2O6
MW:288.212423324585
CID:535828
PubChem ID:3809564
Update Time:2025-04-19
2-Propen-1-one, 1-(5-nitro-2-furanyl)-3-(3-nitrophenyl)- Chemical and Physical Properties
Names and Identifiers
-
- 2-Propen-1-one, 1-(5-nitro-2-furanyl)-3-(3-nitrophenyl)-
- 1-(5-nitrofuran-2-yl)-3-(3-nitrophenyl)prop-2-en-1-one
- DTXSID00396733
- 77604-95-6
- HMS3335E01
-
- Inchi: 1S/C13H8N2O6/c16-11(12-6-7-13(21-12)15(19)20)5-4-9-2-1-3-10(8-9)14(17)18/h1-8H
- InChI Key: LBAWXTJNRZSULI-UHFFFAOYSA-N
- SMILES: O1C(=CC=C1C(C=CC1C=CC=C(C=1)[N+](=O)[O-])=O)[N+](=O)[O-]
Computed Properties
- Exact Mass: 288.03824
- Monoisotopic Mass: 288.03823598g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 21
- Rotatable Bond Count: 3
- Complexity: 453
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 3.1
- Topological Polar Surface Area: 122Ų
Experimental Properties
- PSA: 116.49
2-Propen-1-one, 1-(5-nitro-2-furanyl)-3-(3-nitrophenyl)- Related Literature
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
-
Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
-
Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
-
Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
77604-95-6 (2-Propen-1-one, 1-(5-nitro-2-furanyl)-3-(3-nitrophenyl)-) Related Products
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 632627-70-4(Benzoic acid, 3-amino-5-(4-morpholinyl)-)
- 1041582-12-0(3,4-dichloro-N-(2,2,2-trifluoroethyl)aniline)
- 1396846-27-7(methyl 4-({2-(furan-2-yl)-2-hydroxypropylcarbamoyl}formamido)benzoate)
- 2229220-02-2(3-(1-bromo-2-methylpropan-2-yl)-4-chloro-2-fluoropyridine)
- 893939-57-6(ethyl 2-3-(3,4-dimethoxyphenyl)-7-oxo-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-6-ylpropanoate)
Recommended suppliers
Changzhou Guanjia Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
CN Supplier
Reagent
Shandong Feiyang Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Gold Member
CN Supplier
Bulk